N'-{4-[(1,2-Benzothiazol-5-yl)oxy]phenyl}-N,N-dimethylurea

• CAS No.: 89721-76-6
• Molecular Formula: C16H15N3O2S
• Molecular Weight: 313.4 g/mol
• IUPAC Name: 3-[4-(1,2-benzothiazol-5-yloxy)phenyl]-1,1-dimethylurea
• InChI: InChI=1S/C16H15N3O2S/c1-19(2)16(20)18-12-3-5-13(6-4-12)21-14-7-8-15-11(9-14)10-17-22-15/h3-10H,1-2H3,(H,18,20)
• InChI Key: STJDIFBJSNDWPB-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)NC1=CC=C(C=C1)OC2=CC3=C(C=C2)SN=C3

Description

N'-{4-[(1,2-Benzothiazol-5-yl)oxy]phenyl}-N,N-dimethylurea is a useful research compound. Its molecular formula is C16H15N3O2S and its molecular weight is 313.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5 parts of gaseous dimethylamine were passed into a solution of 26.8 parts of 5-(4'-isocyanatophenoxy)-benzisothiazole in 300 parts of diethyl ether, the reaction mixture was stirred for 12 hours at from 20 to 30° C., and the resulting precipitate was isolated. 27.6 parts (88% of theory) of 5-(4'-dimethylaminocarbonylaminophenoxy)-benzisothiazole of melting point 156° C. were obtained.